Cas no 1367937-55-0 (2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine)

• Product Name: 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine
• CAS No: 1367937-55-0
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD22031651
• CID: 5685182
• PubChem ID: 96590060
• Update Time: 2025-10-12

2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-24814088
• 2-(4-methoxy-1-benzothiophen-5-yl)ethan-1-amine
• 1367937-55-0
• 2-(4-methoxy-1-benzothiophen-5-yl)ethan-1-amine hydrochloride
• Benzo[b]thiophene-5-ethanamine, 4-methoxy-
• 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine

• MDL： MFCD22031651
• Inchi： 1S/C11H13NOS/c1-13-11-8(4-6-12)2-3-10-9(11)5-7-14-10/h2-3,5,7H,4,6,12H2,1H3
• InChI Key： VEMJTLIKIKMFPV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2OC)CCN

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 344.0±27.0 °C(Predicted)
• pka: 9.45±0.10(Predicted)

Additional information on 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine

Comprehensive Overview of 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine (CAS No. 1367937-55-0)

2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine (CAS No. 1367937-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzothiophene core and methoxy functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The benzothiophene scaffold is a key feature of this molecule, known for its versatility in medicinal chemistry. The presence of the methoxy group at the 4-position and the ethylamine side chain at the 5-position enhances its binding affinity to various receptors. This structural combination has led to investigations into its potential role in treating neurological disorders, inflammation, and other therapeutic areas. The compound's CAS No. 1367937-55-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

In recent years, the demand for novel small-molecule compounds like 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine has surged due to advancements in high-throughput screening and computational drug design. Scientists are exploring its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in modern pharmacology. The compound's unique pharmacophore profile makes it a valuable tool for understanding disease mechanisms and developing next-generation therapeutics.

Another area of interest is the compound's potential in neuroprotection and cognitive enhancement. With the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively seeking molecules that can cross the blood-brain barrier (BBB) and exhibit minimal side effects. Preliminary studies suggest that 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine may possess these desirable properties, though further validation is required.

The synthesis of 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. These processes are optimized to achieve high yields and purity, ensuring the compound's suitability for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and quality, meeting the stringent standards of the pharmaceutical industry.

From an SEO perspective, this compound is often searched alongside terms like "benzothiophene derivatives," "GPCR ligands," and "neuroprotective agents." These keywords reflect the compound's interdisciplinary appeal, bridging chemistry, biology, and medicine. Additionally, queries about its solubility, stability, and bioavailability are common, highlighting the practical considerations for researchers working with this molecule.

In conclusion, 2-(4-Methoxy-1-benzothiophen-5-yl)ethan-1-amine (CAS No. 1367937-55-0) represents a fascinating area of study in contemporary drug discovery. Its structural features and potential therapeutic applications make it a subject of ongoing research, with implications for treating complex diseases. As scientific understanding evolves, this compound may play a pivotal role in developing innovative treatments, addressing unmet medical needs in the years to come.